![molecular formula C10H8F2N4OS B4733358 2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide](/img/structure/B4733358.png)
2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide
Overview
Description
2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide, also known as DCTD, is a compound that has been studied for its potential use in cancer treatment. It belongs to the class of thiosemicarbazones, which are known for their ability to inhibit ribonucleotide reductase, an enzyme that is essential for DNA synthesis. In
Mechanism of Action
2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide inhibits ribonucleotide reductase by binding to the enzyme's active site and disrupting its function. This leads to a decrease in the production of deoxyribonucleotides, which in turn inhibits DNA synthesis and cell division. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting ribonucleotide reductase, this compound has been shown to induce oxidative stress and DNA damage in cancer cells. It has also been shown to inhibit the activity of other enzymes involved in DNA synthesis and repair. In animal studies, this compound has been shown to have low toxicity and to be well-tolerated, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its anti-cancer activity is well-established. However, there are also some limitations to its use. This compound is a relatively unstable compound and can degrade over time, which can affect its potency. It also has low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several areas of future research for 2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide. One potential direction is to investigate its use in combination with other anti-cancer agents, such as chemotherapy drugs or radiation therapy. Another area of interest is to explore its potential use in treating specific types of cancer, such as breast or lung cancer. Additionally, further studies are needed to better understand the mechanism of action of this compound and to identify any potential side effects or toxicities.
Scientific Research Applications
2-(cyanoacetyl)-N-(2,4-difluorophenyl)hydrazinecarbothioamide has been studied for its potential use in cancer treatment due to its ability to inhibit ribonucleotide reductase. This enzyme is essential for the production of deoxyribonucleotides, which are the building blocks of DNA. By inhibiting ribonucleotide reductase, this compound can prevent cancer cells from replicating their DNA and dividing. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and prostate cancer.
Properties
IUPAC Name |
1-[(2-cyanoacetyl)amino]-3-(2,4-difluorophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N4OS/c11-6-1-2-8(7(12)5-6)14-10(18)16-15-9(17)3-4-13/h1-2,5H,3H2,(H,15,17)(H2,14,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSTPVGLLNKNYOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC(=S)NNC(=O)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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